Sodium iodide

• IUPAC Name: sodium;iodide
• InChI: InChI=1S/HI.Na/h1H;/q;+1/p-1
• InChI Key: FVAUCKIRQBBSSJ-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[I-]
• Molecular Formula: NaI, INa
• DSSTOX Substance ID: DTXSID2041125
• Molecular Weight: 149.8942 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Liquid, White odorless deliquescent solid; Turned brown by air; [Merck Index] Colorless to white hygroscopic solid; [ICSC] White odorless crystalline powder; [MSDSonline], COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS OR WHITE POWDER. TURNS BROWN ON EXPOSURE TO AIR.
• Boiling Point: Decomposes, 1304 °C
• Solubility: Soluble, SOLUBILITY (G/100 CC SOLVENT): 184 G IN WATER @ 25 °C; 302 G IN WATER @ 100 °C; 42.57 G IN ALCOHOL @ 25 °C; 39.9 G IN ACETONE @ 25 °C, 1 G SOL IN 1 ML GLYCEROL, Solubility in water, g/100ml at 25 °C: 184
• Density: 3.67, 3.67 g/cm³
• Vapor Pressure: 1 MM HG @ 767 °C
• Mechanism of Action: RESPONSE TO IODIDE IN HYPERTHYROIDISM: /IN THYROID GLAND/...VASCULARITY IS REDUCED, GLAND BECOMES MUCH FIRMER & EVEN HARD TO THE TOUCH, CELLS BECOME SMALLER, COLLOID REACCUMULATES IN FOLLICLES, & QUANTITY OF BOUND IODINE INCREASES. /IODIDES/, HIGH CONCN OF IODIDE APPEAR TO INFLUENCE ALL IMPORTANT ASPECTS OF IODINE METABOLISM BY THE THYROID GLAND. CAPACITY OF IODIDE TO LIMIT ITS OWN TRANSPORT... ACUTE INHIBITION OF SYNTHESIS OF IODOTYROSINE & IODOTHYRONINE BY IODIDE IS ALSO WELL KNOWN (THE WOLFF-CHAIKOFF EFFECT)... /IODIDES/, THIS INHIBITION /WOLFF-CHAIKOFF EFFECT/ IS OBSERVED ONLY ABOVE CRITICAL CONCN OF IODIDE, & THE INTRACELLULAR...CONCN OF ANION APPEARS TO BE MAJOR DETERMINANT. WITH TIME THERE IS "ESCAPE" FOR THIS INHIBITION...ASSOCIATED WITH AN ADAPTIVE DECR IN IODIDE TRANSPORT & LOWERED INTRACELLULAR IODIDE CONCN. /IODIDES/, THE MOST IMPORTANT CLINICAL EFFECT OF HIGH IODIDE CONCN IS AN INHIBITION OF THE RELEASE OF THYROID HORMONE. THIS ACTION IS RAPID & EFFICACIOUS IN SEVERE THYROTOXICOSIS. THE EFFECT IS EXERTED DIRECTLY ON THE THYROID GLAND, & IT CAN BE DEMONSTRATED IN EUTHYROID SUBJECT & EXPTL ANIMALS AS WELL AS IN HYPERTHYROID PT. /IODIDES/, IODIDE ANTAGONIZES THE ABILITY OF BOTH THYROTROPIN & CYCLIC AMP TO STIMULATE ENDOCYTOSIS OF COLLOID, PROTEOLYSIS, & HORMONE SECRETION. /REPORTEDLY/... IODIDE ATTENUATES THE EFFECT OF TSH ON CYCLIC AMP IN VIVO & IN ISOLATED TISSUES. /IODIDES/
• Color/Form: COLORLESS, CUBIC CRYSTALS, WHITE CRYSTALS OR GRANULES, WHITE POWDER
• CAS No.: 7681-82-5
• Melting Point: 651 °C, 660 °C

Description

Sodium iodide is an ionic compound with the chemical formula NaI. It is formed from the chemical reaction between sodium metal and iodine. Under standard conditions, this compound appears as a white, water-soluble solid. It is primarily used as a nutritional supplement and in organic chemistry .

Mechanism of Action

Target of Action

Sodium iodide is a water-soluble ionic compound that serves as a source of iodine . It is primarily used as a supplement in total parenteral nutrition . The main target of this compound is the thyroid gland, where it prevents the depletion of endogenous stores of iodine and subsequent deficiency symptoms .

Mode of Action

When administered intravenously for total parental nutrition, this compound prevents the depletion of endogenous stores of iodine and subsequent deficiency symptoms .

Biochemical Pathways

This compound plays a vital role in the this compound symporter (NIS) pathway . The NIS functions to transport iodide, which is critical for successful radioiodide ablation of cancer cells . Multiple proteostasis pathways, including proteasomal degradation and autophagy, are central to the cellular processing of NIS .

Pharmacokinetics

Iodide salts, such as this compound, are readily absorbed in the gastrointestinal tract . Once absorbed, iodides are distributed widely throughout the extracellular fluid of the thyroid gland . The uptake of iodide in the thyroid reaches its maximum after 24–48 h, with 50% of the maximum peak reached after 5 h .

Result of Action

The therapeutic effects of this compound are a result of the ionizing radiation absorbed by the thyroidal tissue . Tissue damage is the result of direct insult to molecules by ionization and excitation and the consequent dissociation of those molecules .

Biochemical Analysis

Biochemical Properties

Sodium iodide plays a crucial role in various biochemical reactions. It is known to interact with a variety of enzymes, proteins, and other biomolecules. For instance, this compound is a substrate for the this compound symporter (NIS), a protein that transports iodide ions across the cell membrane .

Cellular Effects

This compound can have significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, in gastric cancer cells, this compound has been shown to regulate tumor progression by affecting interferon (IFN) signaling .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. In the case of NIS, this compound binds to the symporter, facilitating the transport of iodide ions across the cell membrane .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies. For instance, the depletion of this compound in gastric cancer cells has been shown to inhibit cell proliferation, migration, and invasion, and induce apoptosis .

Metabolic Pathways

This compound is involved in the iodide transport metabolic pathway, where it interacts with the NIS. This interaction can affect metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues primarily through the action of the NIS. This symporter is responsible for the uptake of iodide into thyroid follicular cells, a critical step in the synthesis of thyroid hormones .

Subcellular Localization

The subcellular localization of this compound is largely determined by the location of the NIS. Immunohistochemical staining has shown that NIS, and by extension this compound, is primarily located in the cytoplasm or cell membranes of carcinoma cells .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium iodide can be synthesized through the reaction of sodium hydroxide with hydroiodic acid. The balanced chemical equation for this reaction is: [ \text{NaOH} + \text{HI} \rightarrow \text{NaI} + \text{H}_2\text{O} ] This reaction is a simple acid-base neutralization, resulting in the production of this compound and water .

Industrial Production Methods: Industrially, this compound is produced by reacting acidic iodides with sodium hydroxide. This method ensures the formation of this compound as a salt .

Chemical Reactions Analysis

Types of Reactions: Sodium iodide undergoes various types of chemical reactions, including:

Oxidation: this compound can be oxidized by chlorine to form sodium chloride and iodine: [ \text{Cl}_2 + 2\text{NaI} \rightarrow 2\text{NaCl} + \text{I}_2 ]

Reduction: this compound can act as a reducing agent, donating electrons to other substances.

Substitution: In organic synthesis, this compound is used for the conversion of alkyl chlorides into alkyl iodides through the Finkelstein reaction: [ \text{R-Cl} + \text{NaI} \rightarrow \text{R-I} + \text{NaCl} ] This reaction relies on the insolubility of sodium chloride in acetone to drive the reaction forward

Common Reagents and Conditions:

Sulfuric Acid: this compound reacts with sulfuric acid to form hydrogen iodide and sodium bisulfite: [ \text{NaI} + \text{H}_2\text{SO}_4 \rightarrow \text{HI} + \text{NaHSO}_4 ]

Chlorine: As mentioned, chlorine can oxidize this compound to form sodium chloride and iodine.

Major Products:

• Sodium Chloride (NaCl)
• Iodine (I2)
• Hydrogen Iodide (HI)
• Sodium Bisulfite (NaHSO4)

Scientific Research Applications

Sodium iodide has a wide range of applications in scientific research:

• Chemistry: It is used in organic synthesis for the conversion of alkyl chlorides to alkyl iodides.
• Biology: this compound is used in the preparation of iodine solutions for various biological assays.
• Medicine: Radioactive isotopes of this compound, such as Na-125 and Na-131, are used in the treatment of thyroid cancer and hyperthyroidism. These isotopes are also used as radioactive tracers in imaging .
• Industry: this compound is used in the production of iodized salt, which helps prevent iodine deficiency in populations .

Comparison with Similar Compounds

• Sodium Fluoride (NaF)
• Sodium Chloride (NaCl)
• Sodium Bromide (NaBr)
• Sodium Astatide (NaAt)
• Potassium Iodide (KI)
• Lithium Iodide (LiI)
• Rubidium Iodide (RbI)
• Caesium Iodide (CsI)
• Francium Iodide (FrI)

Comparison: Sodium iodide is unique among these compounds due to its specific use in organic synthesis and its role in medical applications, particularly in the treatment of thyroid disorders. While other sodium halides like sodium chloride and sodium fluoride have their own distinct uses, this compound’s ability to provide iodine makes it particularly valuable in both nutritional and medical contexts .

Synthesis routes and methods

Procedure details

To the methylpyridinium iodide salt 7 (0.184 g, 0.500 mmol) was added dropwise a solution of sodium methoxide in methanol (1.2 mL, 0.5 M). The color of the mixture immediately changed from yellow to red. After stirring at room temperature for 10 min, the solvent was removed under reduced pressure. The resulting solid was then recrystallized from anhydrous methanol/THF to afford the orange title compound as a complex with NaI (0.382 g, 98%): 1H NMR (400 MHz, DMSO-d6): δ 8.818 (s, 2H), 5.983 (s, 2H), 4.265 (s, 3H), 2.055 (s, 6H), 1.566 (s, 6H); 13C NMR (100 MHz, DMSO-d6): δ 161.235, 142.173, 137.851, 132.019, 118.598, 114.039, 46.917, 19.574, 16.754; MS (ESI): m/z 242.4 [(M+H)+,100]; HRMS (EI): m/z 241.1463 [M+]; calcd, 241.1467. Anal. Calcd. for C16H19NO.NaI: C, 49.12; H, 4.90; N, 3.58. Found; C, 49.04; H, 5.40; N, 3.49.